Cas no 2034548-62-2 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide
• CAS No: 2034548-62-2
• MF: C₁₂H₁₅NO₃S₂
• MW: 285.382400751114
• CID: 5378256
• Update Time: 2025-10-30

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide

• Inchi： 1S/C12H15NO3S2/c1-12(14,8-13-18(2,15)16)11-7-9-5-3-4-6-10(9)17-11/h3-7,13-14H,8H2,1-2H3
• InChI Key： DSFWZYQKRDYJFE-UHFFFAOYSA-N
• SMILES： CS(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide

Research Brief on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide (CAS: 2034548-62-2)

Recent studies on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide (CAS: 2034548-62-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiophene core and methanesulfonamide moiety, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action, revealing its selective inhibition of key kinases implicated in tumor proliferation. The research employed in vitro assays and molecular docking simulations to demonstrate its high binding affinity and low nanomolar inhibitory concentrations against targeted kinases. These findings suggest its potential as a lead compound for further drug development in oncology.

Further investigations into the pharmacokinetic profile of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide were conducted in a preclinical animal model, as reported in Bioorganic & Medicinal Chemistry Letters. The study highlighted its favorable oral bioavailability and metabolic stability, with a half-life exceeding 8 hours in rodent models. These properties, combined with its low toxicity profile, position it as a viable candidate for translational research.

In addition to its oncological applications, recent research has explored its anti-inflammatory potential. A 2024 study in the European Journal of Pharmacology demonstrated its efficacy in suppressing pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in autoimmune diseases. The compound's dual functionality as both an anti-inflammatory and anti-proliferative agent underscores its versatility in therapeutic development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacological properties while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]methanesulfonamide represents a compelling area of research in chemical biology, with its multifaceted pharmacological actions and promising preclinical data. Continued investigation into its mechanisms and potential clinical applications will be critical in determining its future role in medicine.